Cas no 68313-58-6 (2-((1-NAPHTHYLAMINO)METHYLENE)MALONONITRILE)

• Product Name: 2-((1-NAPHTHYLAMINO)METHYLENE)MALONONITRILE
• CAS No: 68313-58-6
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 6869707
• PubChem ID: 7275189
• Update Time: 2025-04-29

2-((1-NAPHTHYLAMINO)METHYLENE)MALONONITRILE Chemical and Physical Properties

Names and Identifiers

• 661-578-3
• AKOS003491021
• 68313-58-6
• 2-[(1-naphthylamino)methylene]malononitrile
• SCHEMBL22306356
• 2-((1-Naphthylamino)methylene)malononitrile
• 2-((1-NAPHTHYLAMINO)METHYLENE)MALONONITRILE

• Inchi： 1S/C14H9N3/c15-8-11(9-16)10-17-14-7-3-5-12-4-1-2-6-13(12)14/h1-7,10,17H
• InChI Key： POZVXDRKRDCCHY-UHFFFAOYSA-N
• SMILES： N(/C=C(\C#N)/C#N)C1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 219.079647300Da
• Monoisotopic Mass: 219.079647300Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6Ų